Cas no 38759-27-2 (3,7-Dimethyl-6-(methylthio)purin-2(3H)-one)

3,7-Dimethyl-6-(methylthio)purin-2(3H)-one structure
38759-27-2 structure
Product Name:3,7-Dimethyl-6-(methylthio)purin-2(3H)-one
CAS No:38759-27-2
MF:C8H10N4OS
MW:210.256199359894
CID:1490931
PubChem ID:10965766
Update Time:2025-04-21

3,7-Dimethyl-6-(methylthio)purin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Purin-2-one, 3,7-dihydro-3,7-dimethyl-6-(methylthio)-
    • 3,7-dimethyl-6-methylsulfanylpurin-2-one
    • 3,7-Dimethyl-6-(methylthio)-3,7-dihydro-2H-purin-2-one
    • starbld0015957
    • 38759-27-2
    • 3,7-dimethyl-6-methylthio-2(3H)-purinone
    • 3,7-Dimethyl-6-(methylthio)purin-2(3H)-one
    • Inchi: 1S/C8H10N4OS/c1-11-4-9-6-5(11)7(14-3)10-8(13)12(6)2/h4H,1-3H3
    • InChI Key: CWRBLCMTHRNCCO-UHFFFAOYSA-N
    • SMILES: S(C)C1C2=C(N=CN2C)N(C)C(N=1)=O

Computed Properties

  • Exact Mass: 210.0577
  • Monoisotopic Mass: 210.05753213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 75.8Ų

Experimental Properties

  • PSA: 50.49

3,7-Dimethyl-6-(methylthio)purin-2(3H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D875480-5mg
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$224.00 2023-05-18
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D875480-10mg
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